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Compound of Interest

Compound Name: Isopyrimol

Cat. No.: B1615134

An In-depth Technical Guide to Isopropyl Alcohol: CAS Number and Molecular Structure

For researchers, scientists, and professionals in drug development, a precise understanding of
chemical compounds is paramount. This guide provides a detailed overview of isopropyl
alcohol, including its Chemical Abstracts Service (CAS) number, and a visualization of its
molecular structure.

Isopropyl Alcohol: Key Identifiers and Properties

Isopropyl alcohol, systematically named propan-2-ol, is a widely used solvent and disinfectant.
[1][2] Its unique properties are a direct result of its molecular arrangement. The compound is a
colorless, flammable liquid with a characteristic pungent odor.[1][2]

For ease of reference and comparison, the key quantitative data for isopropyl alcohol are
summarized in the table below.
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Property Value

CAS Number 67-63-0[2][3]
Molecular Formula CsHsO[3][4][5]
IUPAC Name Propan-2-ol[1]
Molar Mass 60.10 g/mol [2][5]
Density 0.786 g/cm?3[4]
Boiling Point 82 °C[2]

Melting Point -88 °C[2]

Molecular Structure of Isopropyl Alcohol

The chemical formula for isopropyl alcohol is (CH3)2CHOH.[1][4][6] It is the simplest example of
a secondary alcohol, where the alcohol carbon atom is attached to two other carbon atoms.[1]
The structure consists of a central carbon atom bonded to two methyl groups (CHs), a single
hydrogen atom (H), and a hydroxyl group (-OH).
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Caption: Molecular structure of Isopropyl Alcohol (Propan-2-ol).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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